molecular formula C20H40 B130007 (1R,2S)-1-heptyl-2-octylcyclopentane CAS No. 155976-51-5

(1R,2S)-1-heptyl-2-octylcyclopentane

Cat. No.: B130007
CAS No.: 155976-51-5
M. Wt: 280.5 g/mol
InChI Key: UKVVPDHLUHAJNZ-UXHICEINSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Isoprostane, also known as (8beta)-prostane or 8-epi-PGF2alpha, belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). 8-Isoprostane is considered to be a practically insoluble (in water) and relatively neutral molecule. 8-Isoprostane has been found in human skin and adipose tissue tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, 8-isoprostane is primarily located in the membrane (predicted from logP). In humans, 8-isoprostane is involved in the suprofen action pathway, the lumiracoxib action pathway, the acetaminophen action pathway, and the phenylbutazone action pathway. 8-Isoprostane is also involved in a couple of metabolic disorders, which include leukotriene C4 synthesis deficiency and the tiaprofenic Acid action pathway.
8beta-prostane is a 1-heptyl-2-octylcyclopentane.

Scientific Research Applications

Enzymatic Synthesis Inhibition

(1R,2S)-1-heptyl-2-octylcyclopentane, a type of cyclopentane, has been studied for its role as an inhibitor in enzymatic synthesis. A study by Coulter, Lombardini, Sufrin, and Talalay (1974) found that certain cyclopentane analogues, such as 1-aminocyclopentane-1-carboxylic acid (cycloleucine), act as competitive inhibitors in the synthesis of S-adenosyl-L-methionine by various enzymes. These inhibitors are dependent on ring size and are influenced by the presence of amino and carboxyl groups on a 5-membered ring (Coulter, Lombardini, Sufrin, & Talalay, 1974).

Stereoselective Syntheses

In another study, Krief, Kenda, Maertens, and Remacle (1996) explored the stereoselective syntheses of cyclopentanes, including 2-ethyl-1-methyl-1-phenyl cyclopentane, highlighting the stereocontrol achievable at multiple stereogenic centers in these compounds. This research demonstrates the potential of using cyclopentanes in precise synthetic applications (Krief, Kenda, Maertens, & Remacle, 1996).

Ring-Opening Polymerization

Komarov, Minyaev, Churakov, Roitershtein, and Nifant’ev (2019) found that certain cyclopentane diols, such as (1R,2S,4r)-1,2,4-triphenylcyclopentane-1,2-diol, can form one-dimensional chains via O—H⋯O hydrogen bonding in their crystals. These compounds may serve as precatalyst activators for ring-opening polymerization of cyclic esters, indicating a potential application in polymer chemistry (Komarov, Minyaev, Churakov, Roitershtein, & Nifant’ev, 2019).

Cycloaddition Reactions

Research by Meilert, Schwenter, Shatz, Dubbaka, and Vogel (2003) delved into the reactivity of 2-oxyallyl cations with furan derivatives, exploring formal double [4+3]-cycloadditions. This study demonstrates the utility of cyclopentanes in complex cycloaddition reactions, a key process in synthetic organic chemistry (Meilert, Schwenter, Shatz, Dubbaka, & Vogel, 2003).

Properties

CAS No.

155976-51-5

Molecular Formula

C20H40

Molecular Weight

280.5 g/mol

IUPAC Name

(1R,2S)-1-heptyl-2-octylcyclopentane

InChI

InChI=1S/C20H40/c1-3-5-7-9-11-13-16-20-18-14-17-19(20)15-12-10-8-6-4-2/h19-20H,3-18H2,1-2H3/t19-,20+/m1/s1

InChI Key

UKVVPDHLUHAJNZ-UXHICEINSA-N

Isomeric SMILES

CCCCCCCC[C@H]1CCC[C@H]1CCCCCCC

SMILES

CCCCCCCCC1CCCC1CCCCCCC

Canonical SMILES

CCCCCCCCC1CCCC1CCCCCCC

155976-51-5

physical_description

Solid

Synonyms

15-F(2t)-IsoP
15-F(2t)-isoprostane
15-F2t-IsoP
15-F2t-isoprostane
8-epi-PGF2 alpha
8-epi-PGF2alpha
8-epi-prostaglandin F2alpha
8-epiprostaglandin F2alpha
8-F(2t)-isoprostane
8-iso-PGF(2alpha)
8-iso-PGF2alpha
8-isoprostaglandin F2alpha
8-isoprostane
isoprostaglandin F2alpha type-III

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(1R,2S)-1-heptyl-2-octylcyclopentane
Reactant of Route 2
(1R,2S)-1-heptyl-2-octylcyclopentane
Reactant of Route 3
(1R,2S)-1-heptyl-2-octylcyclopentane
Reactant of Route 4
(1R,2S)-1-heptyl-2-octylcyclopentane
Reactant of Route 5
Reactant of Route 5
(1R,2S)-1-heptyl-2-octylcyclopentane
Reactant of Route 6
Reactant of Route 6
(1R,2S)-1-heptyl-2-octylcyclopentane

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.